Cas no 1219972-69-6 (4-Chloro-2-methylphenyl 4-piperidinylmethyl etherhydrochloride)

• Product Name: 4-Chloro-2-methylphenyl 4-piperidinylmethyl etherhydrochloride
• CAS No: 1219972-69-6
• MF: C₁₃H₁₉Cl₂NO
• MW: 276.202061891556
• CID: 1067722
• PubChem ID: 56830770
• Update Time: 2025-10-28

4-Chloro-2-methylphenyl 4-piperidinylmethyl etherhydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2-methylphenyl 4-piperidinylmethyl ether hydrochloride
• 1219972-69-6
• 4-Chloro-2-methylphenyl 4-piperidinylmethyl etherhydrochloride
• 4-((4-Chloro-2-methylphenoxy)methyl)piperidine hydrochloride
• 4-((4-Chloro-2-methylphenoxy)methyl)piperidinehydrochloride
• AKOS015847510
• 4-[(4-chloro-2-methylphenoxy)methyl]piperidine;hydrochloride

• MDL： MFCD13560821
• Inchi： 1S/C13H18ClNO.ClH/c1-10-8-12(14)2-3-13(10)16-9-11-4-6-15-7-5-11;/h2-3,8,11,15H,4-7,9H2,1H3;1H
• InChI Key： JCKWUSHXLLFEOK-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C)C=1)OCC1CCNCC1.Cl

Computed Properties

• Exact Mass: 275.084
• Monoisotopic Mass: 275.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 206
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3A^2

Additional information on 4-Chloro-2-methylphenyl 4-piperidinylmethyl etherhydrochloride

Introduction to 4-Chloro-2-methylphenyl 4-piperidinylmethyl etherhydrochloride (CAS No. 1219972-69-6) and Its Emerging Applications in Chemical Biology

4-Chloro-2-methylphenyl 4-piperidinylmethyl etherhydrochloride, identified by the chemical compound code CAS No. 1219972-69-6, is a structurally intriguing molecule that has garnered significant attention in the field of chemical biology and drug discovery. This compound, featuring a chloro-substituted aromatic ring coupled with a piperidine moiety, presents a unique pharmacophore that has been explored for its potential therapeutic applications. The hydrochloride salt form enhances its solubility, making it more amenable for biological assays and further derivatization.

The 4-chloro-2-methylphenyl moiety is a hallmark of many bioactive molecules, exhibiting properties that can modulate various biological pathways. The presence of the chloro group at the para position relative to the methyl group introduces electrophilicity, facilitating interactions with nucleophilic sites in biological targets. Meanwhile, the 4-piperidinylmethyl ether component contributes to lipophilicity and metabolic stability, which are critical factors in drug design. Together, these structural features make this compound a promising candidate for further investigation.

In recent years, there has been a surge in research focused on identifying novel scaffolds that can interact with complex biological systems. The 4-chloro-2-methylphenyl 4-piperidinylmethyl etherhydrochloride structure aligns well with this trend, as it combines elements known to enhance binding affinity and selectivity. For instance, studies have demonstrated that piperidine derivatives often exhibit favorable pharmacokinetic profiles when incorporated into drug candidates. This has spurred interest in exploring derivatives of this compound for applications in central nervous system (CNS) disorders, where precise modulation of neurotransmitter activity is essential.

One of the most compelling aspects of this molecule is its potential as a precursor for more complex pharmacological entities. The hydrochloride salt form not only improves its handling and storage but also opens avenues for further chemical modifications. Researchers have leveraged this flexibility to synthesize analogs with tailored properties, such as altered solubility or enhanced receptor binding affinity. Such modifications are crucial for optimizing drug candidates for clinical translation.

The latest advancements in computational chemistry have further accelerated the exploration of this compound's potential. Molecular docking studies have revealed that the 4-chloro-2-methylphenyl 4-piperidinylmethyl etherhydrochloride scaffold can interact with a variety of protein targets, including enzymes and receptors implicated in diseases such as cancer and neurodegeneration. These findings align with broader trends in medicinal chemistry, where structure-based drug design plays a pivotal role in identifying novel therapeutic agents.

Moreover, the compound's stability under physiological conditions makes it an attractive candidate for preclinical studies. Its resistance to degradation allows for prolonged activity in biological systems, which is a desirable trait for any potential drug candidate. This stability has been confirmed through various spectroscopic and chromatographic techniques, reinforcing its suitability for further development.

Recent publications highlight the use of this compound in high-throughput screening (HTS) campaigns to identify lead compounds for therapeutic intervention. The ease with which it can be synthesized and scaled up has made it a valuable tool in academic and industrial research settings. Such screenings have uncovered promising interactions with targets relevant to inflammation, pain management, and cognitive disorders, underscoring its versatility.

The integration of machine learning and artificial intelligence into drug discovery has also enhanced the utility of this molecule. Predictive models have been developed to forecast how structural modifications might impact biological activity, allowing researchers to prioritize candidates more efficiently. The 4-chloro-2-methylphenyl 4-piperidinylmethyl etherhydrochloride scaffold has been incorporated into these models as a reference point, contributing to the refinement of predictive algorithms.

In conclusion, 4-Chloro-2-methylphenyl 4-piperidinylmethyl etherhydrochloride (CAS No. 1219972-69-6) represents a significant advancement in the quest for novel bioactive molecules. Its unique structural features, combined with its favorable physicochemical properties, position it as a valuable asset in chemical biology research. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly critical role in developing innovative therapeutic strategies.